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Compound of Interest

Compound Name: Temephos-d12

Cat. No.: B1414586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Temephos-d12. Temephos-d12 is the deuterated analog of Temephos, an

organophosphate larvicide. The incorporation of deuterium isotopes can subtly alter the

physicochemical characteristics of a molecule, which can have implications for its use in

research and as an internal standard in analytical studies. This document summarizes

available quantitative data, outlines relevant experimental protocols, and provides

visualizations to aid in understanding the analytical workflow.

Core Physicochemical Data
The following tables summarize the key physicochemical properties of Temephos-d12 and its

non-deuterated counterpart, Temephos, for comparative purposes.
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Property Value Source

Molecular Formula C₁₆H₈D₁₂O₆P₂S₃ [1][2][3]

Molecular Weight 478.54 g/mol [1][2][3]

CAS Number 1219795-39-7 [1][2][3]

Physical State Solid [4]

Melting Point Data not available

Boiling Point Data not available

Water Solubility 0.27 mg/L

Log P (Octanol/Water) 5.96

Note: Some resources provide melting and boiling points for a solution of Temephos-d12 in

cyclohexane (Melting point/range: 4 - 7 °C; Initial boiling point and boiling range: 80.7 °C).

These values are not intrinsic properties of the pure compound.[5]

Temephos (for comparison)
Property Value Source

Molecular Formula C₁₆H₂₀O₆P₂S₃ [4]

Molecular Weight 466.47 g/mol [4]

CAS Number 3383-96-8 [4]

Physical State

Colorless crystals or a solid at

room temperature. The

technical grade is a viscous,

brown liquid.[4][6]

Melting Point 30-31°C [4]

Boiling Point Decomposes at 120-125 °C [2]

Water Solubility Insoluble [6]

Density 1.32 g/cm³
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Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of

organophosphorus compounds like Temephos-d12 are crucial for obtaining reliable and

reproducible data. Below are generalized methodologies for key experiments.

Determination of Melting Point
The melting point of a solid is a fundamental physical property that indicates its purity.

Methodology:

Sample Preparation: A small amount of the crystalline Temephos-d12 is finely ground and

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the

heating block of the apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure

accurate determination.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is the melting point of the substance. A narrow melting point range

is indicative of a pure compound.

Determination of Solubility
The solubility of a compound in a particular solvent is a critical parameter, especially for

applications in drug delivery and environmental science.

Methodology (Shake-Flask Method):

Equilibrium: An excess amount of Temephos-d12 is added to a known volume of the solvent

(e.g., water, organic solvents) in a sealed flask.

Agitation: The flask is agitated at a constant temperature for an extended period (e.g., 24-48

hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.
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Phase Separation: The suspension is allowed to settle, and the undissolved solid is

separated from the saturated solution by centrifugation and/or filtration through a non-

reactive filter (e.g., PTFE).

Quantification: The concentration of Temephos-d12 in the clear supernatant or filtrate is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with a UV detector or Mass Spectrometry (MS). A calibration curve

prepared with known concentrations of Temephos-d12 is used for accurate quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of a

compound. For Temephos-d12, ¹H, ¹³C, ³¹P, and ²H NMR would provide valuable structural

information.

Methodology:

Sample Preparation: A few milligrams of Temephos-d12 are dissolved in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrumentation: The NMR spectra are acquired on a high-field NMR spectrometer.

Data Acquisition: Standard pulse sequences are used to obtain ¹H, ¹³C, and ³¹P NMR

spectra. For ²H NMR, a specific probe and acquisition parameters are required.

Data Analysis: The chemical shifts (δ), coupling constants (J), and integration of the signals

are analyzed to confirm the structure of Temephos-d12 and the positions of deuterium

labeling.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

molecule, which aids in its identification and structural confirmation.

Methodology:

Sample Introduction: The Temephos-d12 sample, dissolved in a suitable solvent, is

introduced into the mass spectrometer via an appropriate ionization source, such as
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Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).

Ionization: The molecules are ionized in the source.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the

mass analyzer.

Detection: The detector records the abundance of each ion.

Data Analysis: The resulting mass spectrum will show the molecular ion peak corresponding

to the molecular weight of Temephos-d12, confirming its isotopic enrichment. The

fragmentation pattern can provide further structural information.

Visualizations
The following diagrams illustrate key workflows relevant to the physicochemical analysis of

Temephos-d12.
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Properties and Analytical Methods

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. Temephos | C16H20O6P2S3 | CID 5392 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. Temephos | 3383-96-8 [chemicalbook.com]

5. hpc-standards.com [hpc-standards.com]

6. CDC - NIOSH Pocket Guide to Chemical Hazards - Temephos [cdc.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1414586?utm_src=pdf-body-img
https://www.benchchem.com/product/b1414586?utm_src=pdf-body
https://www.benchchem.com/product/b1414586?utm_src=pdf-body-img
https://www.benchchem.com/product/b1414586?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6361_1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Temephos
https://www.medchemexpress.com/temephos-d12.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265792.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Temephos_5.htm
https://www.cdc.gov/niosh/npg/npgd0589.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1414586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Physicochemical Properties of Temephos-d12: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1414586#physicochemical-properties-of-temephos-
d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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